Cas no 2044280-36-4 (Carbamic acid, N-[1-(3-bromophenyl)-3-azetidinyl]-, 1,1-dimethylethyl ester)
Carbamic acid, N-[1-(3-bromophenyl)-3-azetidinyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-[1-(3-bromophenyl)-3-azetidinyl]-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C14H19BrN2O2/c1-14(2,3)19-13(18)16-11-8-17(9-11)12-6-4-5-10(15)7-12/h4-7,11H,8-9H2,1-3H3,(H,16,18)
- InChI Key: SOFYLEYWTMQOQI-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NC1CN(C2=CC=CC(Br)=C2)C1
Carbamic acid, N-[1-(3-bromophenyl)-3-azetidinyl]-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37382970-0.05g |
tert-butyl N-[1-(3-bromophenyl)azetidin-3-yl]carbamate |
2044280-36-4 | 0.05g |
$912.0 | 2023-07-04 | ||
| Enamine | EN300-37382970-0.1g |
tert-butyl N-[1-(3-bromophenyl)azetidin-3-yl]carbamate |
2044280-36-4 | 0.1g |
$956.0 | 2023-07-04 | ||
| Enamine | EN300-37382970-0.25g |
tert-butyl N-[1-(3-bromophenyl)azetidin-3-yl]carbamate |
2044280-36-4 | 0.25g |
$999.0 | 2023-07-04 | ||
| Enamine | EN300-37382970-0.5g |
tert-butyl N-[1-(3-bromophenyl)azetidin-3-yl]carbamate |
2044280-36-4 | 0.5g |
$1043.0 | 2023-07-04 | ||
| Enamine | EN300-37382970-1.0g |
tert-butyl N-[1-(3-bromophenyl)azetidin-3-yl]carbamate |
2044280-36-4 | 1.0g |
$1086.0 | 2023-07-04 | ||
| Enamine | EN300-37382970-2.5g |
tert-butyl N-[1-(3-bromophenyl)azetidin-3-yl]carbamate |
2044280-36-4 | 2.5g |
$2127.0 | 2023-07-04 | ||
| Enamine | EN300-37382970-5.0g |
tert-butyl N-[1-(3-bromophenyl)azetidin-3-yl]carbamate |
2044280-36-4 | 5.0g |
$3147.0 | 2023-07-04 | ||
| Enamine | EN300-37382970-10.0g |
tert-butyl N-[1-(3-bromophenyl)azetidin-3-yl]carbamate |
2044280-36-4 | 10.0g |
$4667.0 | 2023-07-04 |
Carbamic acid, N-[1-(3-bromophenyl)-3-azetidinyl]-, 1,1-dimethylethyl ester Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on Carbamic acid, N-[1-(3-bromophenyl)-3-azetidinyl]-, 1,1-dimethylethyl ester
Research Brief on Carbamic acid, N-[1-(3-bromophenyl)-3-azetidinyl]-, 1,1-dimethylethyl ester (CAS: 2044280-36-4)
Carbamic acid, N-[1-(3-bromophenyl)-3-azetidinyl]-, 1,1-dimethylethyl ester (CAS: 2044280-36-4) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its azetidine and bromophenyl moieties, has been the subject of recent studies due to its potential applications in the development of novel therapeutic agents. The presence of the bromophenyl group suggests its utility in cross-coupling reactions, while the azetidine ring offers a constrained scaffold that can enhance binding affinity and metabolic stability in drug candidates.
Recent research has focused on the synthesis and pharmacological evaluation of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its role as an intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The tert-butyl carbamate group in the compound serves as a protecting group, which can be selectively deprotected to yield reactive intermediates for further derivatization. This versatility makes it a valuable building block in the construction of complex molecules with potential therapeutic applications.
In addition to its synthetic utility, Carbamic acid, N-[1-(3-bromophenyl)-3-azetidinyl]-, 1,1-dimethylethyl ester has been investigated for its biological activity. Preliminary in vitro studies have shown that derivatives of this compound exhibit moderate inhibitory activity against certain kinases involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. However, further optimization and in vivo studies are required to fully elucidate its therapeutic potential and pharmacokinetic properties.
The compound's stability and reactivity have also been explored in recent computational studies. Density functional theory (DFT) calculations have provided insights into its conformational preferences and electronic properties, which are critical for understanding its behavior in synthetic and biological contexts. These computational analyses complement experimental data and aid in the rational design of more effective derivatives.
Despite these promising developments, challenges remain in the scalable synthesis and purification of Carbamic acid, N-[1-(3-bromophenyl)-3-azetidinyl]-, 1,1-dimethylethyl ester. Recent advancements in flow chemistry and catalytic methods offer potential solutions to these challenges, enabling more efficient and sustainable production of this compound and its derivatives. Future research directions may include the exploration of its applications in targeted drug delivery and the development of bifunctional molecules for combination therapies.
In conclusion, Carbamic acid, N-[1-(3-bromophenyl)-3-azetidinyl]-, 1,1-dimethylethyl ester (CAS: 2044280-36-4) represents a versatile and promising scaffold in medicinal chemistry. Its synthetic accessibility, combined with its potential biological activity, makes it a valuable tool for drug discovery. Continued research efforts are expected to uncover new applications and optimize its properties for therapeutic use.
2044280-36-4 (Carbamic acid, N-[1-(3-bromophenyl)-3-azetidinyl]-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)